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Compound of Interest

Compound Name: GSK2200150A

Cat. No.: B607781 Get Quote

Application Notes and Protocols for
GSK2200150A
For Researchers, Scientists, and Drug Development Professionals

Abstract
GSK2200150A is a potent anti-mycobacterial agent identified through high-throughput

screening as an inhibitor of Mycobacterium tuberculosis (Mtb).[1][2][3] This document provides

detailed protocols for the preparation of GSK2200150A stock solutions for in vitro and in vivo

experimental applications. It includes key chemical and physical properties, solubility data, and

a summary of its mechanism of action to facilitate its use in tuberculosis research and drug

development.

Chemical and Physical Properties
GSK2200150A is a white to off-white solid compound. Its fundamental properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₂₀H₂₃NO₃S [1][2][4]

Molecular Weight 357.47 g/mol [2][4][5]

CAS Number 1443138-53-1 [1][2][4]

Appearance White to off-white solid [4]

Solubility
GSK2200150A is insoluble in water but soluble in organic solvents such as Dimethyl Sulfoxide

(DMSO) and Ethanol. For experimental purposes, DMSO is the recommended solvent for

preparing high-concentration stock solutions.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO 65 - 71 181.83 - 198.61 [3][5]

Ethanol 18 50.35 [4][5]

Water Insoluble Insoluble [5]

Note: The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO

can negatively impact solubility.[3] Sonication or gentle warming may be required to fully

dissolve the compound.[3]

Mechanism of Action
GSK2200150A exerts its anti-tuberculosis activity by targeting the mycobacterial cell wall

synthesis pathway. It is a member of a class of compounds that inhibit MmpL3 (Mycobacterial

Membrane Protein Large 3), a crucial transporter protein in Mycobacterium tuberculosis.

MmpL3 is responsible for the translocation of trehalose monomycolate (TMM), a precursor to

mycolic acids, from the cytoplasm to the periplasm. Mycolic acids are essential components of

the mycobacterial cell wall, providing a unique and impermeable barrier. By inhibiting MmpL3,
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GSK2200150A effectively disrupts mycolic acid transport, leading to the inhibition of cell wall

synthesis and subsequent bacterial death.
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Mechanism of action of GSK2200150A.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK2200150A in DMSO,

suitable for most in vitro cell-based assays.

Materials:

GSK2200150A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of GSK2200150A powder to reach room temperature before

opening to prevent condensation.

Weigh: Accurately weigh a desired amount of GSK2200150A powder. For example, to

prepare 1 mL of a 10 mM solution, weigh out 3.57 mg of the compound.

Calculation: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 357.47 g/mol / 1000 = 3.57 mg

Dissolve: Add the appropriate volume of anhydrous DMSO to the weighed GSK2200150A.

In this example, add 1 mL of DMSO.

Mix: Vortex or sonicate the solution until the compound is completely dissolved. A clear

solution should be obtained.

Sterilize (Optional): If required for your experiment, filter-sterilize the stock solution using a

0.22 µm syringe filter compatible with DMSO.
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Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile

tubes. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[3] Avoid

repeated freeze-thaw cycles.[2][3]

Preparation of Working Solutions for Cell-Based Assays
Materials:

10 mM GSK2200150A stock solution in DMSO

Appropriate cell culture medium

Procedure:

Thaw: Thaw a single aliquot of the 10 mM GSK2200150A stock solution at room

temperature.

Dilute: Perform serial dilutions of the stock solution in your cell culture medium to achieve the

desired final concentrations for your experiment. For example, a typical concentration range

for testing against M. tuberculosis in cell culture is between 1.56 µM and 200 µM.[5]

Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to

the cells (typically ≤ 0.5%).

Experimental workflow for GSK2200150A solution preparation.

Storage and Stability
Proper storage of GSK2200150A is crucial to maintain its potency and ensure experimental

reproducibility.

Form
Storage
Temperature

Stability Reference

Lyophilized Powder -20°C 36 months (3 years) [2]

In Solution (DMSO) -20°C 1 year [3]

In Solution (DMSO) -80°C 2 years [3]
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Recommendations:

Store the lyophilized powder in a desiccated environment.[2]

When in solution, aliquot into single-use volumes to prevent degradation from multiple

freeze-thaw cycles.[2][3]

Safety Precautions
GSK2200150A is for research use only and is not for human or veterinary use. Standard

laboratory safety practices should be followed when handling this compound. Wear appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Handle

the powder in a well-ventilated area or a chemical fume hood. Consult the Safety Data Sheet

(SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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